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Compound of Interest

Compound Name: Cephradine sodium

Cat. No.: B12650098 Get Quote

An In-depth Technical Guide to Cephradine
Sodium
This technical guide provides a comprehensive overview of Cephradine sodium, intended for

researchers, scientists, and professionals in drug development. The guide details its chemical

properties, mechanism of action, and relevant experimental protocols.

Chemical and Physical Properties
Cephradine is a first-generation cephalosporin antibiotic.[1][2] It is a semi-synthetic antibiotic

derived from cephalosporin. The sodium salt form is also utilized. Below is a summary of its key

identifiers and properties.
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Identifier Value Reference

IUPAC Name

sodium (6R,7R)-7-((R)-2-

amino-2-(cyclohexa-1,4-dien-

1-yl)acetamido)-3-methyl-8-

oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-

carboxylate

[3]

CAS Number 57584-26-6 [3]

Molecular Formula C16H18N3NaO4S [3]

Molecular Weight 371.39 g/mol [3]

Synonyms
Cefradine sodium, Maxisporin,

UNII-04FRJ20XNF
[3]

A related compound is Cephradine in its free base form, which has the CAS number 38821-53-

3 and the molecular formula C16H19N3O4S.[4][5][6]

Mechanism of Action
Cephradine exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[1]

[7] The primary target of Cephradine is a group of enzymes known as penicillin-binding proteins

(PBPs).[1][2]

The key steps in its mechanism of action are:

Binding to PBPs: The β-lactam ring in the structure of Cephradine mimics the D-alanyl-D-

alanine moiety of the peptidoglycan precursors. This allows it to bind to the active site of

PBPs.[1]

Inhibition of Transpeptidation: This binding inhibits the transpeptidation activity of the PBPs,

which is the final and crucial step in the cross-linking of the peptidoglycan chains that form

the bacterial cell wall.[2][7]

Cell Wall Weakening and Lysis: The inhibition of peptidoglycan synthesis leads to a

weakened and unstable cell wall. Consequently, the bacterial cell cannot withstand the
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internal osmotic pressure, resulting in cell lysis and death.[1]

Cephradine is effective against a broad spectrum of Gram-positive bacteria and some Gram-

negative bacteria.[1]
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Mechanism of Action of Cephradine.

Experimental Protocols
A common method for the synthesis of Cephradine involves the acylation of 7-

aminodesacetoxycephalosporanic acid (7-ADCA).[8]

Materials:

Dihydrophenylglycine sodium salt

Carbonyldiimidazole

7-ADCA

Anhydrous solvents (e.g., dichloromethane, chloroform, toluene, DMA, DMF)

Procedure:
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Preparation of Active Amide: Dihydrophenylglycine sodium salt is reacted with

carbonyldiimidazole in an anhydrous solvent to form an active amide. The molar ratio of

dihydrophenylglycine sodium salt to carbonyldiimidazole is typically 1:1.0–1.6. The reaction

is carried out at a temperature of -20 to -30 °C.[8]

Condensation with 7-ADCA: The active amide is then reacted with 7-ADCA. The molar ratio

of 7-ADCA to dihydrophenylglycine sodium salt is approximately 1:1.0–1.4, and the reaction

temperature is maintained between -15 and -25 °C.[8]

Hydrolysis and Crystallization: Following the condensation reaction, the product is

hydrolyzed and crystallized to yield Cephradine.[8]
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General workflow for the synthesis of Cephradine.

HPLC is a widely used technique for the quantification of Cephradine in pharmaceutical

formulations and biological samples.[9][10][11]

Sample Preparation:
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Standard Solution: A standard solution of 100 µg/mL Cephradine can be prepared by

dissolving 100 mg of Cephradine in 1000 mL of methanol. Serial dilutions are then made to

prepare a range of concentrations (e.g., 2.5-12.5 µg/mL).[10][11]

Biological Samples: For serum samples, deproteinization is required before injection into the

HPLC system. Urine samples may be diluted. For stomach contents, purification using a

Sep-Pak C18 cartridge may be necessary.[9]

HPLC Conditions: The following table summarizes typical HPLC conditions for Cephradine

analysis.

Parameter Condition Reference

Column
Zorbax 300-SCX Agilent

Column (5µm, 4.6×250 mm)
[10][11]

Mobile Phase A
25 mM Ammonium acetate pH

5.0
[12]

Mobile Phase B Acetonitrile [12]

Mixing Ratio 95% A : 5% B [12]

Flow Rate 0.6 mL/min [12]

Column Temperature 50 °C [12]

Injection Volume 1 µL [12]

UV Detection 254 nm [12]

Data Analysis: The concentration of Cephradine in the samples is determined by comparing the

peak area from the sample chromatogram to a standard curve generated from the analysis of

the standard solutions.
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Workflow for the quantitative analysis of Cephradine by HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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